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Compound of Interest

Compound Name: 1,1-Diethylcyclohexane

Cat. No.: B8509648 Get Quote

An In-depth Technical Guide on the Physical Properties of 1,1-Diethylcyclohexane

This technical guide provides a comprehensive overview of the key physical properties of 1,1-
Diethylcyclohexane, specifically its boiling point and density. The information is tailored for

researchers, scientists, and drug development professionals, offering precise data, detailed

experimental methodologies, and a clear workflow visualization.

Core Physical Properties
1,1-Diethylcyclohexane is a cycloalkane with the molecular formula C10H20. Its physical

characteristics are crucial for a variety of scientific and industrial applications, including its use

as a solvent or in the synthesis of other organic compounds.

Quantitative Data Summary
The primary physical properties of 1,1-Diethylcyclohexane are summarized in the table below

for quick reference and comparison.

Physical Property Value Conditions

Boiling Point 169.51°C at 760 mmHg[1]

Density 0.779 g/cm³ Standard conditions
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Experimental Protocols
The determination of the boiling point and density of a chemical compound like 1,1-
Diethylcyclohexane involves precise and standardized experimental procedures.

Boiling Point Determination
A common and effective method for determining the boiling point of a liquid is the Thiele Tube

Method. This technique is particularly advantageous as it requires only a small sample size.

Protocol:

Sample Preparation: A small glass vial, often a Durham tube, is filled approximately halfway

with the 1,1-Diethylcyclohexane sample.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample vial with the open end down.

Apparatus Setup: The vial is attached to a thermometer, ensuring the bottom of the vial is

level with the thermometer bulb. This assembly is then placed into a Thiele tube containing a

high-boiling point oil (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently and consistently heated. This design

allows for even heat distribution throughout the oil bath.

Observation: As the temperature rises, the air trapped in the capillary tube will expand and

exit. Upon reaching the boiling point of the sample, a continuous and vigorous stream of

bubbles will emerge from the open end of the capillary tube.

Boiling Point Reading: The heat source is then removed, and the apparatus is allowed to

cool slowly. The exact boiling point is the temperature at which the bubbling ceases, and the

liquid sample begins to be drawn into the capillary tube.[2] This temperature corresponds to

the point where the vapor pressure of the sample equals the atmospheric pressure.

An alternative method involves the distillation of the liquid. The sample is heated to its boiling

point, and the thermometer is positioned to measure the temperature of the vapor that is in

equilibrium with the boiling liquid.[2][3]
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Density Determination
The density of a liquid can be accurately measured using a vibrating tube densimeter.[4] This

instrument measures the change in the resonant frequency of a U-shaped tube when it is filled

with the sample.

Protocol:

Calibration: The instrument is first calibrated using two standards of known density, typically

dry air and deionized water.

Sample Injection: The 1,1-Diethylcyclohexane sample is injected into the clean, dry U-tube,

ensuring no air bubbles are present.

Temperature Control: The temperature of the U-tube is precisely controlled, as density is

temperature-dependent.

Frequency Measurement: The instrument electronically excites the U-tube, causing it to

vibrate. The resonant frequency of the vibration is measured.

Density Calculation: The density of the sample is calculated from the measured frequency

and the calibration constants.

Experimental Workflow Visualization
The logical flow of determining the physical properties of 1,1-Diethylcyclohexane is illustrated

in the following diagram.
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Workflow for Physical Property Determination of 1,1-Diethylcyclohexane

Boiling Point Determination Density Determination

Prepare Sample in Vial with Inverted Capillary Tube

Set Up Thiele Tube Apparatus

Heat Apparatus and Observe Bubbling

Record Temperature at Cessation of Bubbling

End: Report Physical Properties

Calibrate Vibrating Tube Densitometer

Inject Sample into U-Tube

Measure Resonant Frequency

Calculate Density

Start: Obtain 1,1-Diethylcyclohexane Sample

Click to download full resolution via product page

Caption: Logical workflow for determining the boiling point and density of 1,1-
Diethylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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